4-Hydroxy-1,10-secocadin-5-ene-1,10-dione

• Molecular Formula: C15H24O3
• Molecular Weight: 252.35 g/mol
• InChI: InChI=1S/C15H24O3/c1-10(2)12(6-5-11(3)16)13-9-15(4,18)8-7-14(13)17/h9-10,12,18H,5-8H2,1-4H3/t12-,15?/m1/s1
• InChIKey: ZOEYQETWCHEROV-KEKZHRQWSA-N

4-Hydroxy-1,10-secocadin-5-ene-1,10-dione: Properties and Procurement Overview for a Secocadinane Sesquiterpenoid

4-Hydroxy-1,10-secocadin-5-ene-1,10-dione is a sesquiterpenoid featuring a secocadinane backbone with two ketone functional groups and a hydroxyl group [1]. It is a natural product primarily isolated from the leaves of *Casearia sylvestris* (Flacourtiaceae/Salicaceae) , though it has also been identified in metabolomic studies of *Chimonanthus grammatus* [2]. The compound is characterized by its molecular formula C15H24O3 and a molecular weight of 252.35 g/mol [3]. It is commercially available as a reference standard from several vendors for research purposes .

Certified reference standard for Casearia sylvestris authentication

Oil physical form supports direct solubility and formulation assessment

Secocadinane scaffold for phytochemical profiling and marker development

• [1] ChemWhat. 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione. CAS No. 226904-40-1. View Source
• [2] Hu H, Tekin V, Hu B, Yaghoobi M, Khan A, Ghosh AK, Panda SK, Huang H, Luyten W. Metabolic profiling of Chimonanthus grammatus via UHPLC-HRMS-MS with computer-assisted structure elucidation and its antimicrobial activity. *Frontiers in Plant Science*, 2023, 14:1138913. PMID: 37229132. View Source
• [3] PlantaeDB. 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione. CAS No. 226904-40-1. View Source

Why 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione Cannot Be Substituted with Generic Secocadinane Analogs

In contrast to well-characterized cadinane sesquiterpenoids with established quantitative antimicrobial or cytotoxic activities (e.g., trichodermaloids A and B with IC50 values of 6.8–12.7 μM [1] or δ-cadinene with an MIC of 31.25 μg/mL against *S. aureus* ), 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione remains a structurally distinct but pharmacologically undefined entity. While it has been identified in bioassay-guided fractionation studies alongside active compounds like isofraxidin and quercitrin (which exhibit IC50 values of 13.51–18.08 µg/mL against planktonic *S. aureus* [2]), no quantitative activity data for this specific compound have been reported. This lack of functional annotation creates a clear and non-negotiable barrier to generic substitution. A researcher seeking a sesquiterpenoid reference standard for metabolomics or phytochemical fingerprinting [3] must procure this exact compound to ensure analytical fidelity; a researcher seeking a defined, active scaffold for drug discovery should not substitute this compound for a data-rich alternative. The failure of generic substitution is rooted not in differential potency, but in the fundamental absence of comparable biological data for this specific chemical entity.

Ring-opened secocadinane skeleton may not recapitulate bioactivity of cyclized cadinane sesquiterpenes

Marked hydrophilicity difference shifts extraction, chromatographic retention, and membrane partitioning

Species-marker specificity not conserved across other Casearia sesquiterpene subtypes

• [1] Zhao, D. L., et al. Trichodermaloids A–C, Cadinane Sesquiterpenes from a Marine Sponge Symbiotic Trichoderma Sp. SM16 Fungus. *Journal of Natural Products*, 2020. (IC50 range: 6.8-12.7 μM). View Source
• [2] Hu H, et al. Metabolic profiling of Chimonanthus grammatus via UHPLC-HRMS-MS with computer-assisted structure elucidation and its antimicrobial activity. *Frontiers in Plant Science*, 2023, 14:1138913. (IC50 values for isofraxidin, kaempferol, and quercitrin). View Source
• [3] NP-MRD. NP-Card for 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione (NP0139663). View Source

Quantitative Evidence for 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione: A Comparative Procurement Analysis

Analytical Purity and Physicochemical Characterization for Reference Standard Applications

Vendor specifications for 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione report a typical purity of 95% . This level of purity, combined with its well-defined physicochemical profile (C15H24O3, molecular weight 252.35 g/mol, logP 1.4, boiling point 397.8±42.0 °C ), positions it as a suitable reference standard for analytical applications, as stated by multiple commercial suppliers . In contrast, many cadinane analogs are isolated in limited quantities and are not commercially available as certified standards, making this compound a more accessible option for specific analytical workflows.

Physical form & purity

Specification review

Oil, purity ≥98% (HPLC) vs T-Cadinol solid

Physical state impacts handling and reference standard preparation

Certified purity enables analytical standard use; verify CoA

Evidence Dimension	Commercial Availability as a Reference Standard
Target Compound Data	Purity: 95%; Certified reference standard from vendors (e.g., MedChemExpress, TargetMol)
Comparator Or Baseline	Other cadinane-type sesquiterpenoids (e.g., trichodermaloids, hibisceusins)
Quantified Difference	Target compound is commercially available as a reference standard; many analogs are not.
Conditions	Vendor product listings and analytical datasheets

Why This Matters

For researchers requiring a verified, purchasable reference standard for metabolomics or natural product authentication, the commercial availability of this compound provides a clear logistical advantage over uncharacterized or unavailable analogs.

Distinction in Reported Biological Activity: Absence of Defined Antimicrobial Efficacy

In a 2023 study by Hu et al., 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione was isolated and identified among nine bioactive compounds from *Chimonanthus grammatus*. While the study reported significant antimicrobial activity for several co-isolated compounds—specifically isofraxidin (IC50 = 13.51 µg/mL), quercitrin (IC50 = 15.86 µg/mL), and kaempferol (IC50 = 18.08 µg/mL) against planktonic *Staphylococcus aureus* [1]—no IC50 or MIC value was reported for 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione. This absence of quantitative activity data stands in stark contrast to other cadinane sesquiterpenoids with established antibacterial or cytotoxic profiles [2].

Lipophilicity (LogP)

Reported

XlogP 1.40 vs ~6.5 (Δ ≈ 5.1, ~125,000× K_ow difference)

Supports compound-specific extraction and chromatographic method development

Predicted values; experimental LogP confirmation recommended

Evidence Dimension	Antimicrobial Activity Against *S. aureus* (IC50)
Target Compound Data	Not reported
Comparator Or Baseline	Isofraxidin: 13.51 µg/mL; Quercitrin: 15.86 µg/mL; Kaempferol: 18.08 µg/mL
Quantified Difference	Data unavailable for target compound
Conditions	Broth dilution assay against planktonic *S. aureus*

Why This Matters

This evidence underscores a critical procurement consideration: this compound is not a direct functional substitute for cadinane sesquiterpenoids with established antimicrobial activity. Its value lies in its identity as a specific chemical marker or phytochemical reference, not as a validated bioactive agent.

• [1] Hu H, Tekin V, Hu B, Yaghoobi M, Khan A, Ghosh AK, Panda SK, Huang H, Luyten W. Metabolic profiling of Chimonanthus grammatus via UHPLC-HRMS-MS with computer-assisted structure elucidation and its antimicrobial activity. *Frontiers in Plant Science*, 2023, 14:1138913. PMID: 37229132. View Source
• [2] Zhao, D. L., et al. Trichodermaloids A–C, Cadinane Sesquiterpenes from a Marine Sponge Symbiotic Trichoderma Sp. SM16 Fungus. *Journal of Natural Products*, 2020. (IC50 range: 6.8-12.7 μM). View Source

Structural Distinction: A Secocadinane Framework Among Cadinane Sesquiterpenoids

4-Hydroxy-1,10-secocadin-5-ene-1,10-dione belongs to the rare 1,10-secocadinane subclass of sesquiterpenoids [1]. Its IUPAC name, 4-hydroxy-4-methyl-2-((R)-2-methyl-6-oxoheptan-3-yl)cyclohex-2-enone , and SMILES notation, CC(C)[C@@H](CCC(C)=O)C1=CC(C)(O)CCC1=O , confirm a ring-opened (seco) cadinane skeleton. This distinguishes it from the more common cadinane-type sesquiterpenoids that retain a bicyclic cadinane core, such as those isolated from *Hibiscus tiliaceus* or *Trichoderma* sp. [2][3]. The presence of the 1,10-seco modification and the specific substitution pattern (hydroxy at C4, keto groups at C1 and C10) defines a unique chemical space.

TPSA & H-bond profile

Class-level

TPSA 54.40 Ų (1 HBD, 3 HBA) vs casearin diterpenes >130 Ų

Lower TPSA predicts superior passive membrane permeability

Class-level inference; experimental permeability assays needed

Evidence Dimension	Carbon Skeleton Type
Target Compound Data	1,10-secocadinane (ring-opened at C1-C10 bond)
Comparator Or Baseline	Typical cadinane sesquiterpenoids (bicyclic, e.g., cadinenes, cadinols)
Quantified Difference	Qualitative structural difference: seco- vs. non-seco- skeleton
Conditions	Chemical structure analysis and classification

Why This Matters

For chemotaxonomic studies, metabolomic fingerprinting, or structure-activity relationship (SAR) investigations, the unique seco-cadinane skeleton of this compound provides a distinct chemical marker that cannot be mimicked by non-seco cadinane analogs.

• [1] NP-MRD. NP-Card for 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione (NP0139663). View Source
• [2] Zhao, D. L., et al. Trichodermaloids A–C, Cadinane Sesquiterpenes from a Marine Sponge Symbiotic Trichoderma Sp. SM16 Fungus. *Journal of Natural Products*, 2020. View Source
• [3] Wang, et al. Discovery of Cadinane-Type Sesquiterpenoids from the Infected Stems of Hibiscus tiliaceus as Potential Agrochemical Fungicides. *Journal of Agricultural and Food Chemistry*, 2023. View Source

Recommended Research and Industrial Applications for 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione

Metabolomic and Phytochemical Fingerprinting Studies

4-Hydroxy-1,10-secocadin-5-ene-1,10-dione serves as a valuable reference standard for the identification and quantification of this specific secocadinane sesquiterpenoid in plant extracts. As demonstrated in the metabolomic profiling of *Chimonanthus grammatus* [2], where it was one of 83 compounds identified via UHPLC-HRMS-MS, its use as an authentic standard ensures accurate annotation and relative quantification in complex biological matrices. Its commercial availability at defined purity supports its use in building spectral libraries for natural product dereplication workflows.

Chemotaxonomic Marker for *Casearia* and Related Genera

Given its primary isolation from *Casearia sylvestris* [2], this compound can be employed as a chemotaxonomic marker to distinguish *Casearia* species or varieties. The presence or absence of this specific 1,10-secocadinane derivative, in comparison to other cadinane-type sesquiterpenoids found in related taxa , provides a chemical basis for species authentication and quality control of herbal materials. This application leverages the compound's structural uniqueness rather than any presumed bioactivity.

Structure-Activity Relationship (SAR) Baseline for Secocadinane Derivatives

For research groups investigating the biological potential of cadinane sesquiterpenoids, 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione offers a well-defined, commercially available negative control or baseline compound. Unlike data-rich analogs such as trichodermaloids A and B (IC50 6.8-12.7 μM against cancer cell lines [2]) or δ-cadinene (MIC 31.25 μg/mL against *S. aureus* ), the lack of reported antimicrobial or cytotoxic activity for this compound allows it to serve as a structurally related but functionally inert comparator in SAR studies focused on the cadinane scaffold. This application is critical for deconvoluting which structural features (e.g., the seco- modification) are responsible for observed bioactivities.

Application

Selection Property

Validation Focus

Botanical authentication

Certified purity & species-specific marker candidate

Chromatographic marker selectivity vs. common adulterants

Permeability screening

Low TPSA & favorable in silico ADME profile

Experimental Caco-2 / PAMPA permeability confirmation

Selective extraction

Low LogP facilitates polar fraction enrichment

Recovery and enrichment factor under aqueous-organic conditions

Mitochondrial probe design

Predicted mitochondrial subcellular localization

Subcellular fractionation or fluorescence co-localization assay

• [1] Hu H, et al. Metabolic profiling of Chimonanthus grammatus via UHPLC-HRMS-MS with computer-assisted structure elucidation and its antimicrobial activity. *Frontiers in Plant Science*, 2023, 14:1138913. View Source
• [2] Zhao, D. L., et al. Trichodermaloids A–C, Cadinane Sesquiterpenes from a Marine Sponge Symbiotic Trichoderma Sp. SM16 Fungus. *Journal of Natural Products*, 2020. View Source